Cas no 139244-08-9 (2-Butenoic acid, 2,3-dimethyl-4-phenyl-, ethyl ester, (E)-)

• Product Name: 2-Butenoic acid, 2,3-dimethyl-4-phenyl-, ethyl ester, (E)-
• CAS No: 139244-08-9
• MF: C₁₄H₁₈O₂
• MW: 218.291524410248
• CID: 1264772
• PubChem ID: 15743105
• Update Time: 2025-04-20

2-Butenoic acid, 2,3-dimethyl-4-phenyl-, ethyl ester, (E)- Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid, 2,3-dimethyl-4-phenyl-, ethyl ester, (E)-
• DTXSID501259752
• SCHEMBL15101103
• Ethyl (2E)-2,3-dimethyl-4-phenyl-2-butenoate
• 139244-08-9

• Inchi： 1S/C14H18O2/c1-4-16-14(15)12(3)11(2)10-13-8-6-5-7-9-13/h5-9H,4,10H2,1-3H3/b12-11+
• InChI Key： RLWLZZZSEBCOQU-VAWYXSNFSA-N
• SMILES： O(CC)C(/C(/C)=C(\C)/CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 218.13074
• Monoisotopic Mass: 218.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3